Cas no 2742656-18-2 (3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine)

• Product Name: 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine
• CAS No: 2742656-18-2
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 6213152
• PubChem ID: 165705489
• Update Time: 2025-06-12

3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37113894
• 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine
• 2742656-18-2
• 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydrobenzo[b][1,4]dioxocin-8-amine
• 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine

• Inchi： 1S/C10H9F4NO2/c11-9(12)4-16-7-2-1-6(15)3-8(7)17-5-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： RLVVPDPGENUMCN-UHFFFAOYSA-N
• SMILES： FC1(COC2C=C(C=CC=2OCC1(F)F)N)F

Computed Properties

• Exact Mass: 251.05694118g/mol
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine

Research Brief on 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine (CAS: 2742656-18-2)

The compound 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine (CAS: 2742656-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine. The tetrafluorinated benzodioxocin core presents a complex scaffold that requires precise control over reaction conditions to achieve high yields and purity. Advances in fluorination techniques and catalytic methods have been pivotal in overcoming these challenges, as demonstrated in recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits promising activity against a range of molecular targets, including enzymes involved in inflammatory pathways and certain kinases. The presence of the fluorine atoms is believed to enhance binding affinity and metabolic stability, making it a candidate for further optimization in drug discovery programs. Researchers have also explored its potential as a building block for more complex pharmacophores, leveraging its rigid structure and electronic properties.

One of the most notable findings is the compound's interaction with specific protein targets implicated in neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience reported that derivatives of 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine showed neuroprotective effects in cellular models of Parkinson's disease, suggesting a potential avenue for therapeutic development. Further in vivo studies are warranted to validate these findings and assess pharmacokinetic properties.

In conclusion, 3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, mechanism of action, and therapeutic potential is essential to fully exploit its capabilities. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be critical in advancing this compound toward clinical relevance.